Cas no 255062-85-2 (Methyl 2-(octyloxy)benzoate)

• Product Name: Methyl 2-(octyloxy)benzoate
• CAS No: 255062-85-2
• MF: C₁₆H₂₄O₃
• MW: 264.359965324402
• CID: 836216
• PubChem ID: 4194794
• Update Time: 2025-11-02

Methyl 2-(octyloxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(octyloxy)benzoate
• methyl 2-octoxybenzoate

• Inchi： 1S/C16H24O3/c1-3-4-5-6-7-10-13-19-15-12-9-8-11-14(15)16(17)18-2/h8-9,11-12H,3-7,10,13H2,1-2H3
• InChI Key： PRDWTSMKTQTWLF-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1C(=O)OC)CCCCCCCC

Computed Properties

• Exact Mass: 264.17262
• Monoisotopic Mass: 264.173
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 10
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 35.5A^2

Experimental Properties

• Density: 0.99
• Boiling Point: 356.4°C at 760 mmHg
• Flash Point: 148.5°C
• Refractive Index: 1.489
• PSA: 35.53
• LogP: 4.21250

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl 2-(octyloxy)benzoate

Comprehensive Guide to Methyl 2-(octyloxy)benzoate (CAS No. 255062-85-2): Properties, Applications, and Industry Insights

Methyl 2-(octyloxy)benzoate (CAS No. 255062-85-2) is a specialized organic compound widely recognized for its unique chemical structure and versatile applications. As a derivative of benzoic acid, this ester combines a methyl ester group with an octyloxy side chain, making it valuable in industries ranging from cosmetics to agrochemicals. Its chemical stability, solubility, and low volatility have garnered attention from researchers and manufacturers alike.

In recent years, the demand for sustainable additives and eco-friendly formulations has surged, placing compounds like Methyl 2-(octyloxy)benzoate in the spotlight. Searches for "biodegradable esters" and "green chemistry alternatives" often highlight its potential. This aligns with global trends emphasizing environmental safety and regulatory compliance, making it a subject of interest for formulators seeking safer ingredient substitutes.

The synthesis of Methyl 2-(octyloxy)benzoate involves esterification reactions under controlled conditions, ensuring high purity and yield. Its lipophilic nature and compatibility with non-polar solvents make it ideal for use in personal care products, such as emollients or UV stabilizers. Additionally, its role in polymer plasticizers and coating additives has been explored, addressing queries like "how to improve material flexibility" in industrial forums.

From a technical perspective, Methyl 2-(octyloxy)benzoate exhibits a molecular weight of 250.35 g/mol and a boiling point exceeding 300°C, ensuring thermal stability in high-temperature applications. Analytical techniques like HPLC and GC-MS are commonly employed to verify its quality, a topic frequently searched by quality control professionals. Its low toxicity profile further supports its adoption in consumer-facing products.

Emerging research also investigates its potential in pharmaceutical intermediates and nutraceutical delivery systems, responding to trends like "enhanced bioavailability" in drug development. As industries pivot toward multifunctional ingredients, Methyl 2-(octyloxy)benzoate stands out for its dual roles as a solubilizer and stabilizer.

In summary, Methyl 2-(octyloxy)benzoate (CAS No. 255062-85-2) represents a convergence of innovation and practical utility. Its alignment with sustainability goals and performance-driven applications ensures its relevance in evolving markets. For those exploring "advanced ester chemistry" or "next-generation formulation aids," this compound offers a compelling case study.